Cas no 18777-54-3 (Benzenesulfonic acid,4-(1-ethyldecyl)-)

• Product Name: Benzenesulfonic acid,4-(1-ethyldecyl)-
• CAS No: 18777-54-3
• MF: C₁₈H₃₀O₃S
• MW: 326.49400472641
• CID: 193207
• PubChem ID: 29249
• Update Time: 2025-04-19

Benzenesulfonic acid,4-(1-ethyldecyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-(1-ethyldecyl)-
• 3-(4-sulfophenyl)dodecane
• p-(3-dodecyl)benzenesulphonic acid
• 4-(1-Ethyldecyl)benzenesulfonic acid
• Benzenesulfonic acid, 4-(1-ethyldecyl)-
• LABSA
• EINECS 242-564-2
• NCGC00260307-01
• DTXSID7058670
• EC 271-528-9
• 68584-22-5
• 4-dodecan-3-ylbenzenesulfonic acid
• SCHEMBL1048442
• p-(3-Dodecyl)benzenesulfonic acid
• CAS-68584-22-5
• DSSTox_GSID_28723
• EINECS 271-528-9
• 18777-54-3
• NCGC00164291-01
• Tox21_400064
• DSSTox_CID_7923
• Linear alkylbenzenesulfonic acid
• DSSTox_GSID_27923
• NS00014223
• DSSTox_RID_78612
• 4-(3-Dodecanyl)benzenesulfonic acid
• SDA 15-080-00
• CAS-27176-87-0
• DSSTox_RID_78655
• CHEMBL1741127
• NCGC00244580-01
• RM3PWQ3SCY
• Tox21_202760
• 4-(DODECAN-3-YL)BENZENESULFONIC ACID
• QJRVOJKLQNSNDB-UHFFFAOYSA-N

• Inchi： 1S/C18H30O3S/c1-3-5-6-7-8-9-10-11-16(4-2)17-12-14-18(15-13-17)22(19,20)21/h12-16H,3-11H2,1-2H3,(H,19,20,21)
• InChI Key： QJRVOJKLQNSNDB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(CC)CCCCCCCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 326.191566
• Monoisotopic Mass: 326.191566
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8
• XLogP3: 6.7

Experimental Properties

• Density: 1.05
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.507